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Compound of Interest

Compound Name: (4-Methoxycyclohexyl)methanol

CAS No.: 101869-74-3

Cat. No.: B3045096

Get Quote

Executive Summary
(4-Methoxycyclohexyl)methanol (CAS: 101869-74-3) is a bifunctional cyclohexane scaffold

increasingly utilized in medicinal chemistry as a non-aromatic linker and polarity-modulating

fragment.[1] Characterized by a 1,4-disubstitution pattern, it exists as distinct cis and trans

diastereomers, each possessing unique vector properties and lipophilic profiles.[1] This guide

provides a definitive analysis of its physicochemical properties, stereochemical behavior, and

validated synthetic protocols, serving as a reference for its integration into lead optimization

campaigns.[1]
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Property Detail

IUPAC Name (4-Methoxycyclohexyl)methanol

Common Name 4-Methoxycyclohexylcarbinol

CAS Number (Mix) 101869-74-3

CAS (Trans) 888710-00-7

CAS (Cis) 1207625-64-6

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.21 g/mol

SMILES COC1CCC(CC1)CO

Stereochemical Conformation Analysis
The physicochemical behavior of (4-Methoxycyclohexyl)methanol is governed by the

conformational preference of the cyclohexane ring.[1]

Trans-Isomer (Thermodynamic Product): In the 1,4-disubstituted system, the trans isomer

allows both the methoxy (-OMe) and hydroxymethyl (-CH₂OH) groups to occupy equatorial

positions (diequatorial, e,e).[1] This minimizes 1,3-diaxial interactions, making the trans

isomer thermodynamically more stable (approx. 2-3 kcal/mol lower in energy).[1]

Cis-Isomer (Kinetic/Higher Energy): The cis isomer forces one substituent into an axial

position (a,e or e,a).[1] Due to the A-values (energy penalty for axial orientation) of -CH₂OH

(~1.7 kcal/mol) and -OMe (~0.6 kcal/mol), the conformer with the equatorial hydroxymethyl

group is slightly favored, but the overall molecule remains higher in energy than the trans

form.[1]
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Figure 1: Conformational analysis of 1,4-disubstituted cyclohexane isomers. The trans-

diequatorial conformation represents the global minimum.[1]

Physicochemical Properties
The following data aggregates experimental baselines and high-confidence predicted values

derived from structure-activity relationship (SAR) algorithms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3045096/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-synthesis-of-4-methoxycyclohexyl-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanemethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Context & Notes

Physical State Colorless Liquid
Viscous oil at RT due to H-

bonding.[1]

Boiling Point 220°C - 230°C (Predicted)

Significantly higher than the

methyl analog (MCHM, 202°C)

due to ether polarity.[1]

Density 0.98 - 1.02 g/cm³

Estimated.[1] Higher than

MCHM (0.91 g/cm³) due to

oxygen content.[1]

LogP (Lipophilicity) 0.9 (Experimental/Computed)

Optimal for CNS penetration.

Lower than MCHM (LogP

~2.2), making it a more polar

scaffold.[1]

Solubility (Water) >5,000 mg/L

High solubility attributed to the

H-bond donor (-OH) and

acceptor (-OMe).[1]

pKa ~15.1
Typical for primary aliphatic

alcohols.[1]

Polar Surface Area (PSA) 29.5 Å²

20.2 Å² (Alcohol) + 9.2 Å²

(Ether).[1] Excellent

membrane permeability.[1]

Refractive Index 1.46 - 1.47
Useful for monitoring

distillation fractions.[1]

Solubility & Lipophilicity Insight
Unlike its hydrophobic analog 4-methylcyclohexanemethanol (MCHM), the 4-methoxy variant

exhibits a "Goldilocks" polarity profile.[1] The methoxy group lowers LogP by approximately 1.3

units compared to a methyl group, enhancing aqueous solubility without compromising

membrane permeability.[1] This makes it an ideal "solubilizing linker" in PROTACs or fragment-

based drug design.[1]
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Synthesis & Manufacturing Protocol
Synthetic Strategy
The most robust route utilizes Methyl 4-methoxybenzoate as a starting material.[1] This

aromatic precursor is inexpensive and allows for stereochemical control during the

hydrogenation step.[1]

Reaction Scheme:

Heterogeneous Hydrogenation: Reduction of the aromatic ring to the saturated cyclohexane

ester.[1]

Hydride Reduction: Conversion of the ester to the primary alcohol.[1]
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Figure 2: Industrial synthesis pathway from aromatic ester precursors.

Detailed Protocol (Bench Scale)
Step 1: Hydrogenation (Aromatic Reduction)[1]
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Reagents: Methyl 4-methoxybenzoate (1.0 eq), 5% Rh/Al₂O₃ (5 wt%), Methanol (Solvent).[1]

Conditions: High pressure reactor, 50 bar H₂, 60°C, 12 hours.

Mechanism: Rhodium effectively saturates the aromatic ring.[1] Note: Using Ruthenium

(Ru/C) often favors the cis-isomer kinetically, while higher temperatures favor the trans-

isomer.[1]

Workup: Filter catalyst through Celite. Concentrate filtrate to yield Methyl 4-

methoxycyclohexanecarboxylate.[1]

Step 2: Hydride Reduction (Ester to Alcohol)[1]

Reagents: LiAlH₄ (1.2 eq), Anhydrous THF.

Procedure:

Suspend LiAlH₄ in THF at 0°C under Argon.

Add intermediate ester dropwise (exothermic).[1]

Warm to RT and reflux for 2 hours.

Quench (Fieser Method): Cool to 0°C. Add water (1x mass of LAH), then 15% NaOH (1x),

then water (3x).

Purification: The resulting granular precipitate is filtered.[1] The filtrate is dried (MgSO₄) and

concentrated.[1] Distillation under reduced pressure (vacuum) yields the pure oil.[1]

Analytical Characterization
To validate the identity and purity of the synthesized compound, the following spectral

signatures must be confirmed.

¹H NMR Spectroscopy (400 MHz, CDCl₃)
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Chemical Shift (δ) Multiplicity Integration Assignment

3.45 - 3.50 Doublet (d, J=6.5 Hz) 2H
-CH₂-OH

(Hydroxymethyl)

3.32 Singlet (s) 3H
-OCH₃ (Methoxy

group)

3.05 - 3.15 Multiplet (tt) 1H
CH-OMe (Ring proton

C4)

1.95 - 2.10 Broad Multiplet 4H
Ring protons

(Equatorial)

1.40 - 1.60 Multiplet 1H
CH-CH₂OH (Ring

proton C1)

1.00 - 1.30 Multiplet 4H Ring protons (Axial)

Diagnostic Note: The splitting pattern of the CH-OMe proton at ~3.1 ppm can distinguish

isomers.[1] A wide triplet-of-triplets (tt) with large coupling constants (~10-12 Hz) indicates an

axial proton, confirming the equatorial orientation of the methoxy group (Trans isomer).[1]

Mass Spectrometry (GC-MS)
Molecular Ion [M]+: 144 m/z (often weak).[1]

Base Peak: Typically m/z 71 (Methoxycyclohexyl fragment) or m/z 31 (CH₂OH+).[1]

Characteristic Loss: [M-32] (Loss of Methanol) -> m/z 112.[1]

Handling & Safety (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2][3]
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H335: May cause respiratory irritation.[1][2]

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon). Hygroscopic;

protect from moisture to prevent water uptake which complicates stoichiometry in

subsequent reactions.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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